Cas no 306769-09-5 ((3E)-1,1,1-Trifluoro-4-(3-methylphenyl)but-3-en-2-one)

(3E)-1,1,1-Trifluoro-4-(3-methylphenyl)but-3-en-2-one structure
306769-09-5 structure
Product Name:(3E)-1,1,1-Trifluoro-4-(3-methylphenyl)but-3-en-2-one
CAS No:306769-09-5
MF:C11H9F3O
MW:214.183773756027
CID:5040336
Update Time:2023-08-25

(3E)-1,1,1-Trifluoro-4-(3-methylphenyl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

    • (3E)-1,1,1-trifluoro-4-(3-methylphenyl)but-3-en-2-one
    • BBL021864
    • KM4384
    • STK894581
    • 3-Methylstyryl(trifluoromethyl) ketone
    • (E)-1,1,1-trifluoro-4-(3-methylphenyl)-3-buten-2-one
    • (E)-1,1,1-Trifluoro-4-(3-methylphenyl)-3-butene-2-one
    • (3E)-1,1,1-Trifluoro-4-(3-methylphenyl)but-3-en-2-one
    • Inchi: 1S/C11H9F3O/c1-8-3-2-4-9(7-8)5-6-10(15)11(12,13)14/h2-7H,1H3/b6-5+
    • InChI Key: UEAAAIFZSJPHJC-AATRIKPKSA-N
    • SMILES: FC(C(/C=C/C1C=CC=C(C)C=1)=O)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 255
  • XLogP3: 3.5
  • Topological Polar Surface Area: 17.1

(3E)-1,1,1-Trifluoro-4-(3-methylphenyl)but-3-en-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T900110-10mg
(3E)-1,1,1-Trifluoro-4-(3-methylphenyl)but-3-en-2-one
306769-09-5
10mg
$ 50.00 2022-06-02
TRC
T900110-50mg
(3E)-1,1,1-Trifluoro-4-(3-methylphenyl)but-3-en-2-one
306769-09-5
50mg
$ 185.00 2022-06-02
TRC
T900110-100mg
(3E)-1,1,1-Trifluoro-4-(3-methylphenyl)but-3-en-2-one
306769-09-5
100mg
$ 275.00 2022-06-02
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